Cas no 2138034-16-7 (1-bromo-2-(1-cyclobutylpropoxy)cycloheptane)

• Product Name: 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane
• CAS No: 2138034-16-7
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6262801
• PubChem ID: 165748161
• Update Time: 2025-07-18

1-bromo-2-(1-cyclobutylpropoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane
• 2138034-16-7
• EN300-1137212

• Inchi： 1S/C14H25BrO/c1-2-13(11-7-6-8-11)16-14-10-5-3-4-9-12(14)15/h11-14H,2-10H2,1H3
• InChI Key： QVSKPCMBFDDAOJ-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OC(CC)C1CCC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane

Introduction to 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane (CAS No. 2138034-16-7)

1-bromo-2-(1-cyclobutylpropoxy)cycloheptane, with the CAS number 2138034-16-7, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cycloheptane ring substituted with a bromine atom and a 1-cyclobutylpropoxy group, which imparts distinct chemical and physical properties.

The synthesis of 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane involves multiple steps, typically starting with the formation of the cycloheptane ring and subsequent functionalization. The introduction of the bromine atom and the 1-cyclobutylpropoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and fewer by-products.

In terms of its chemical properties, 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane exhibits notable reactivity due to the presence of the bromine atom, which can serve as a leaving group in various substitution reactions. This makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 1-cyclobutylpropoxy group contributes to the compound's solubility and stability, making it suitable for use in both aqueous and organic solvents.

Recent studies have explored the potential applications of 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane in pharmaceutical research. One area of interest is its use as a precursor in the development of novel drugs. The bromine atom can be readily replaced with other functional groups, allowing for the creation of a wide range of derivatives with diverse biological activities. For example, researchers have synthesized analogs with improved pharmacokinetic properties and enhanced therapeutic effects.

Beyond pharmaceuticals, 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane has also shown promise in materials science. Its unique structure makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their mechanical strength, thermal stability, and chemical resistance. These properties are particularly valuable in applications such as coatings, adhesives, and composite materials.

The environmental impact of 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane is another important consideration. Studies have shown that this compound is relatively stable under normal conditions and does not readily degrade into harmful by-products. However, proper disposal methods should be followed to minimize any potential environmental risks. Researchers are also exploring green synthesis methods to reduce the ecological footprint associated with its production.

In conclusion, 1-bromo-2-(1-cyclobutylpropoxy)cycloheptane (CAS No. 2138034-16-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an important intermediate in the synthesis of more complex molecules. Ongoing research continues to uncover new uses and optimize its production processes, further highlighting its significance in modern chemistry.